Cas no 2229401-02-7 (tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate
• CAS No: 2229401-02-7
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5973507
• PubChem ID: 165657499
• Update Time: 2025-05-23

tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate
• 2229401-02-7
• tert-butyl N-[1-(1-aminocyclopentyl)-2,2-dimethylpropyl]carbamate
• EN300-1875303

• Inchi： 1S/C15H30N2O2/c1-13(2,3)11(15(16)9-7-8-10-15)17-12(18)19-14(4,5)6/h11H,7-10,16H2,1-6H3,(H,17,18)
• InChI Key： FZKIELUDKCHWSP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate (CAS No. 2229401-02-7)

The compound tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate, identified by its CAS number 2229401-02-7, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This carbamate derivative features a unique cyclopentyl and tert-butyl structure, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular design combines steric hindrance and functional versatility, which are critical for applications in drug discovery and material science.

In recent years, the demand for customized carbamate compounds has surged, driven by their role in peptide synthesis and prodrug development. Researchers are particularly interested in how tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate can be utilized to enhance the stability and bioavailability of therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, where modifying molecular scaffolds is essential for optimizing pharmacokinetics.

The synthesis of CAS 2229401-02-7 involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) and cyclization strategies. Its aminocyclopentyl moiety offers a rigid backbone, which is advantageous for designing enzyme inhibitors or receptor modulators. These properties have sparked interest in its potential for treating neurological disorders and metabolic diseases, topics frequently searched in biomedical databases and AI-driven drug discovery platforms.

From an industrial perspective, tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate is also explored for its utility in asymmetric catalysis and chiral auxiliaries. The compound’s stereochemical features make it a candidate for green chemistry applications, reducing waste in synthetic processes. This resonates with the growing emphasis on sustainable chemistry, a hot topic in both academic and corporate R&D sectors.

Analytical characterization of CAS 2229401-02-7 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with stringent pharmaceutical-grade standards, addressing common queries about quality control in fine chemical production. Furthermore, its stability under various pH conditions is a subject of ongoing research, particularly for oral drug formulations.

In summary, tert-butyl N-1-(1-aminocyclopentyl)-2,2-dimethylpropylcarbamate represents a convergence of structural innovation and practical utility. Its relevance to cutting-edge therapeutics and sustainable synthesis positions it as a compound of high interest in modern chemistry. As research progresses, its applications are likely to expand, answering pressing questions in drug design and chemical manufacturing.